[2-Oxo-2-[2-(trifluoromethyl)anilino]ethyl] 2-(2-methoxyphenyl)acetate

• IUPAC Name: [2-oxo-2-[2-(trifluoromethyl)anilino]ethyl] 2-(2-methoxyphenyl)acetate
• InChI: InChI=1S/C18H16F3NO4/c1-25-15-9-5-2-6-12(15)10-17(24)26-11-16(23)22-14-8-4-3-7-13(14)18(19,20)21/h2-9H,10-11H2,1H3,(H,22,23)
• InChI Key: QHJJSWPQPSBUMX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)OCC(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C18H16F3NO4
• Molecular Weight: 367.3 g/mol

Description

[2-Oxo-2-[2-(trifluoromethyl)anilino]ethyl] 2-(2-methoxyphenyl)acetate, commonly known as TFAA, is a chemical compound that has gained significant attention in scientific research due to its diverse applications in various fields. TFAA is a white crystalline powder with a molecular formula C19H17F3NO4 and a molecular weight of 389.34 g/mol.

Mechanism of Action

The mechanism of action of TFAA is not fully understood. However, it is known to react with amino acids and peptides to form stable derivatives that can be analyzed by liquid chromatography and mass spectrometry. TFAA is also known to form adducts with proteins, which can be used for protein identification and quantification.
Biochemical and Physiological Effects:
TFAA has no known biochemical or physiological effects on the human body. It is a non-toxic and non-carcinogenic compound that is safe for laboratory use.

Advantages and Limitations for Lab Experiments

The main advantage of TFAA is its high purity and excellent yield obtained by the synthesis method. TFAA is also stable and easy to handle, making it an ideal reagent for various laboratory experiments. However, TFAA is relatively expensive, which may limit its use in some experiments.

Future Directions

TFAA has a vast potential for future research. One of the future directions is the development of new methods for the synthesis of TFAA that are more cost-effective and environmentally friendly. Another future direction is the exploration of the use of TFAA in the synthesis of new pharmaceuticals and agrochemicals. TFAA can also be used in the analysis of other biomolecules, such as lipids and carbohydrates, which may lead to new discoveries in the field of biochemistry. Overall, TFAA has a promising future in scientific research, and further studies are needed to explore its full potential.
Conclusion:
In conclusion, TFAA is a chemical compound that has gained significant attention in scientific research due to its diverse applications in various fields. TFAA is synthesized by the reaction of 2-(2-methoxyphenyl)acetic acid with 2-(trifluoromethyl)aniline and is used as a reagent in organic synthesis, analytical chemistry, and biochemistry. TFAA has no known biochemical or physiological effects on the human body and is safe for laboratory use. TFAA has a promising future in scientific research, and further studies are needed to explore its full potential.

Synthesis Methods

TFAA is synthesized by the reaction of 2-(2-methoxyphenyl)acetic acid with 2-(trifluoromethyl)aniline in the presence of a dehydrating agent and a condensing agent. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization. The yield of TFAA obtained by this method is high, and the purity is excellent.

Scientific Research Applications

TFAA has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, analytical chemistry, and biochemistry. TFAA is also used as a derivatizing agent for the analysis of amino acids, peptides, and proteins by liquid chromatography and mass spectrometry. TFAA is also used in the synthesis of various pharmaceuticals and agrochemicals.